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Compound of Interest

Compound Name: Arsenobetaine Bromide

Cat. No.: B140573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the manufacturer's

SDS and follow all applicable safety regulations.

Introduction
Arsenobetaine bromide is an organoarsenic compound. While organoarsenic compounds are

generally considered less toxic than their inorganic counterparts, recent studies have indicated

that arsenobetaine can undergo biotransformation into more toxic inorganic arsenic species in

mammals, highlighting the need for careful handling and a thorough understanding of its safety

profile.[1][2][3][4] This guide provides a comprehensive overview of the available health and

safety data for arsenobetaine bromide, targeted at professionals in research and drug

development.

Hazard Identification and GHS Classification
There is conflicting information regarding the GHS classification of Arsenobetaine Bromide. It

is crucial for users to be aware of these discrepancies and handle the substance with

appropriate caution.

One Safety Data Sheet from the National Research Council Canada states that

Arsenobetaine Bromide is "Not classified" under GHS.[5] However, another SDS from Aaron
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Chemicals provides the following classification[6]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Furthermore, PubChem lists the following GHS classifications for the parent compound,

Arsenobetaine[7]:

Acute toxicity, oral (Category 3), H301: Toxic if swallowed.

Acute toxicity, inhalation (Category 3), H331: Toxic if inhaled.

Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to

aquatic life.

Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to

aquatic life with long lasting effects.

Given these inconsistencies, it is recommended to handle Arsenobetaine Bromide as a

potentially hazardous substance.

Physical and Chemical Properties
A summary of the available physical and chemical properties for Arsenobetaine Bromide is

provided in the table below.
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Property Value Source

CAS Number 71642-15-4 [8][9]

Molecular Formula C5H12AsBrO2 [9]

Molecular Weight 258.97 g/mol [9]

Appearance Solid -

Solubility No data available -

Melting Point No data available -

Boiling Point No data available -

Density No data available -

Toxicological Information
While arsenobetaine has long been considered non-toxic, recent studies in mice have shown

that it can be biotransformed into inorganic arsenic (arsenate, As(V)), which is a known

carcinogen.[1][2][3][4] This biotransformation suggests a potential health risk associated with

long-term exposure to arsenobetaine.[1][2][4]

The table below summarizes the key toxicological findings.
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Endpoint Result Species Source

Biotransformation

Arsenobetaine is

metabolized to

inorganic arsenate

(As(V)).

Mice [1][2][3][4]

Carcinogenicity

(Arsenobetaine)

IARC Group 3: Not

classifiable as to its

carcinogenicity to

humans.

- [7]

Carcinogenicity

(Inorganic Arsenic)

IARC Group 1:

Carcinogenic to

humans.

- [10]

Acute Oral Toxicity

(LD50)

No data available for

Arsenobetaine

Bromide.

- -

Acute Inhalation

Toxicity (LC50)

No data available for

Arsenobetaine

Bromide.

- -

Experimental Protocols
Detailed experimental protocols for the safety assessment of Arsenobetaine Bromide are not

readily available in the public domain. However, the methodologies from recent toxicological

studies on arsenobetaine provide insight into how its biological effects are studied.

Summary of Methodology for Investigating Arsenobetaine Biotransformation in Mice:[1][2][3][4]

Animal Model: C57BL/6J mice are typically used.

Dietary Exposure: Mice are fed diets containing arsenobetaine, often sourced from marine

fish muscle, for an extended period (e.g., 42 days). Control groups receive a standard diet,

and other groups may be exposed to known arsenic species like arsenite (As(III)) and

arsenate (As(V)) for comparison.
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Sample Collection: Tissues (e.g., liver, lungs, spleen, intestine, stomach, heart, kidney,

muscle), urine, and feces are collected at the end of the exposure period.

Arsenic Speciation Analysis: High-performance liquid chromatography coupled with

inductively coupled plasma mass spectrometry (HPLC-ICP-MS) is used to separate and

quantify the different arsenic species (e.g., AsB, As(III), As(V), MMA, DMA) in the collected

samples.

Gene Expression Analysis: The expression of genes involved in arsenic metabolism (e.g.,

aqp7, as3mt, sam) can be analyzed using techniques like quantitative real-time PCR (qPCR)

to understand the mechanisms of biotransformation.

Microbiome and Metabolomics Analysis: Analysis of the gut microbiome (e.g., via 16S rRNA

gene sequencing) and metabolomics of tissues can help identify the role of gut bacteria and

metabolic pathways in the biodegradation of arsenobetaine.

Handling and Safety Precautions
Based on the available, albeit conflicting, safety data, the following handling and safety

precautions are recommended.
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Aspect Recommendation Source

Engineering Controls

Use only in a well-ventilated

area, preferably in a chemical

fume hood.

[5][11]

Personal Protective Equipment

(PPE)

Wear protective gloves, a lab

coat, and safety glasses with

side shields or goggles.

[5][6][11]

Respiratory Protection
If ventilation is inadequate,

wear a suitable respirator.
[5]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

[5]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated place.

[11]

Spill and Disposal

For spills, avoid creating dust,

collect the material, and place

it in a suitable container for

disposal. Dispose of waste in

accordance with local, state,

and federal regulations.

[5]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[6][11]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[6]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[6][11]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Not combustible. Ambient fire may liberate hazardous vapors.[11]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Visualization of Emergency Workflow
The following diagram illustrates a logical workflow for handling an exposure incident with

Arsenobetaine Bromide.
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Exposure Incident Occurs

Assess the Situation
(Route of exposure, amount, etc.)

Ensure Personal Protective
Equipment (PPE) is worn

Decontamination

Move to Fresh Air

 Inhalation 

Wash with Soap and Water

 Skin Contact 

Rinse Eyes with Water
(min. 15 mins)

 Eye Contact 

Rinse Mouth, Do NOT Induce Vomiting

 Ingestion 

Seek Immediate
Medical Attention

Provide SDS to Medical Personnel

Report the Incident

End

Click to download full resolution via product page

Caption: Workflow for Handling an Arsenobetaine Bromide Exposure Incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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